Cas no 2580199-75-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid
• CAS No: 2580199-75-1
• MF: C₂₅H₂₀F₃NO₄
• MW: 455.425817489624
• CID: 5659023
• PubChem ID: 165894441
• Update Time: 2025-10-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid
• EN300-27732789
• 2580199-75-1
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid

• Inchi： 1S/C25H20F3NO4/c26-25(27,28)24(14-22(30)31,16-8-2-1-3-9-16)29-23(32)33-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21H,14-15H2,(H,29,32)(H,30,31)
• InChI Key： NKUWKTIUUJLPSH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 455.13444261g/mol
• Monoisotopic Mass: 455.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic Acid (CAS No. 2580199-75-1)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid, identified by its CAS number 2580199-75-1, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structure and unique functional groups, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's molecular architecture lies the presence of a fluorenylmethoxycarbonyl group, which is a well-known protecting group in peptide synthesis. The incorporation of this moiety not only enhances the stability of the molecule during synthetic processes but also opens up avenues for further derivatization and functionalization. This feature makes it particularly valuable in the context of peptidomimetic design and the development of novel bioactive molecules.

The presence of a trifluoromethyl group at the α-carbon position (4,4,4-trifluoro) is another critical aspect of this compound. Trifluoromethyl groups are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In fact, numerous FDA-approved drugs incorporate trifluoromethyl groups to enhance their pharmacological properties. The specific placement of this group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid suggests that it may exhibit enhanced bioavailability and prolonged half-life upon administration.

The phenyl group at the β-carbon position further contributes to the compound's complexity and potential biological activity. Phenyl rings are common motifs in pharmaceuticals due to their ability to interact with biological targets through π-stacking and hydrophobic effects. The combination of a phenyl ring with a trifluoromethyl group creates a unique pharmacophore that may interact with enzymes or receptors in a manner distinct from traditional drug candidates.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid makes it an excellent candidate for such applications. The fluorenylmethoxycarbonyl group can be used to protect amino groups during synthesis, allowing for controlled introduction of other functional groups that may enhance binding affinity or metabolic stability.

The trifluoromethyl group's influence on metabolic stability is particularly noteworthy. In many cases, drugs that incorporate trifluoromethyl groups exhibit improved resistance to oxidative degradation by enzymes such as cytochrome P450. This can lead to longer half-lives and more consistent therapeutic effects. Additionally, the phenyl ring may contribute to better membrane permeability, which is often essential for effective drug delivery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorine atoms can be used to fine-tune electronic properties and steric interactions at key binding sites within biological targets. The presence of multiple fluorine atoms in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid suggests that it may exhibit potent interactions with biological targets due to these electronic effects.

The potential applications of this compound extend beyond peptidomimetic design. Its unique structure makes it a versatile building block for the synthesis of more complex molecules with tailored pharmacological properties. For example, it could be used as a precursor for the development of novel inhibitors targeting specific enzymes or as a scaffold for designing molecules with enhanced binding affinity for therapeutic receptors.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-phenylbutanoic acid (CAS No. 2580199-75-1) represents a promising candidate for further exploration in pharmaceutical chemistry. Its intricate structure and unique functional groups offer numerous possibilities for drug development and medicinal chemistry innovation. As research continues to uncover new applications for fluorinated compounds and peptidomimetics, this molecule is likely to play an important role in the next generation of therapeutic agents.